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Compound of Interest

Compound Name: Alprazolam-d5

Cat. No.: B571041

For immediate release — In the fast-paced environment of scientific research and drug
development, the safe and compliant disposal of chemical reagents is paramount. This
document provides essential, step-by-step guidance for the proper disposal of Alprazolam-d5,
a deuterated analog of Alprazolam and a Schedule IV controlled substance. Adherence to
these procedures is critical for ensuring laboratory safety, maintaining regulatory compliance,
and protecting the environment.

Core Principles of Alprazolam-d5 Disposal

The disposal of Alprazolam-d5 is governed by stringent federal and institutional regulations.
Key principles include:

e Segregation and Labeling: Alprazolam-d5 waste must be segregated from other laboratory
waste streams.[1] All waste containers must be clearly labeled as "Hazardous Waste,"
including the chemical name "Alprazolam-d5" and any other identifiers required by your
institution's Environmental Health and Safety (EHS) department.[1]

o Regulatory Compliance: Disposal procedures must comply with regulations set forth by the
Drug Enforcement Administration (DEA) and the Environmental Protection Agency (EPA).[1]
Research institutions must also adhere to the Resource Conservation and Recovery Act
(RCRA), which governs hazardous waste management.[1]

» Prohibited Disposal Methods: It is imperative to note that unacceptable disposal methods for
controlled substances include disposal in laboratory sinks, sharps containers, or with regular
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trash.[2]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Alprazolam-d5 from a laboratory
setting is through your institution's EHS department, which will coordinate with a licensed
hazardous waste disposal contractor or a DEA-registered reverse distributor.

« Initial Segregation: Isolate all materials containing Alprazolam-d5, including expired or
unwanted neat material, contaminated labware (e.g., pipette tips, vials), and solutions.

e Waste Container Preparation:
o Use a designated, leak-proof, and chemically compatible waste container.

o Clearly label the container with "Hazardous Waste," "Alprazolam-d5," and any other
required information.

e Secure Storage: Store the sealed waste container in a secure, designated hazardous waste
accumulation area within the laboratory.[1] This area should be well-ventilated and away
from general laboratory traffic.[1] For expired or unused materials, they must be securely
locked in the same manner as the active inventory.[3]

o Contact EHS for Pickup: Notify your institution's EHS department to schedule a pickup of the
hazardous waste.[1][4] Provide them with all necessary documentation, including the
chemical name and quantity of the waste.[1]

e Documentation and Record-Keeping: Meticulously document the disposal of all Alprazolam-
d5 in your controlled substance records. If applicable, a DEA Form 41 may need to be
completed to document the destruction of the substance. This process often requires a
witness.[2][5] Copies of all disposal records should be maintained for a minimum of five
years.[6]

Disposal of Empty Containers

Even empty containers that once held Alprazolam-d5 must be handled with care.
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» Non-recoverable Waste: For containers with residual amounts of non-recoverable waste (i.e.,
amounts that cannot be drawn out with a syringe), the empty container may be discarded in
a biohazard sharps container.[2] The disposal of this non-recoverable waste should be
recorded on the usage log, zeroing out the container balance.[2]

e Rinsing Procedure: For other empty containers, the first rinse must be collected and
disposed of as hazardous waste.[7] Subsequent rinses may be permissible for drain
disposal, but it is crucial to consult with your institution's EHS for specific guidance.

Quantitative Data Summary

While specific disposal concentration limits are determined by the capabilities of the licensed
disposal facility and local regulations, the following table summarizes key handling and storage
information for a common formulation of Alprazolam-d5.

Property Value Source
Common Formulation 1.0 mg/mL in methanol

Storage Temperature 2-8°C

Flash Point (Methanol) 9.7 °C - closed cup

Flammable Liquid, Acute
Hazard Classifications Toxicity (Oral, Dermal,
Inhalation), STOT SE 1

Experimental Protocols

Direct chemical deactivation of Alprazolam-d5 in a laboratory setting as a primary means of
disposal is not a standard recommended procedure. The accepted protocol involves
segregation and transfer to a licensed facility for destruction, typically via incineration.

Studies on the degradation of Alprazolam have shown it to be highly photolabile, with increased
instability in acidic conditions.[8][9] This information is critical for handling and storage to
prevent unintended degradation but does not constitute a formal disposal protocol.

Alprazolam-d5 Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://research-compliance.umich.edu/dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.researchgate.net/publication/11091400_Spectrofluorimetric_assay_for_the_photodegradation_products_of_alprazolam
https://www.semanticscholar.org/paper/Isolation-and-structural-elucidation-of-degradation-Nudelman-Cabrera/cdd1d21cfd9c8aff3f18af59b5ae8419c717933e
https://www.benchchem.com/product/b571041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the standard workflow for the proper disposal of Alprazolam-
d5 in a research setting.

Laboratory Procedures

Generation of Update Controlled
Alprazolam-d5 Waste Substance Records

Segregate Waste into
Designated Container

Label Container:
'Hazardous Waste'
'Alprazolam-d5'

Store Securely in
Designated Accumulation Area

EHS & External Vendor Procedlures

Contact EHS for
Waste Pickup

EHS Arranges Pickup by
Licensed Vendor/Reverse Distributor

Vendor Transports Waste
to Disposal Facility

Compliant Destruction
(e.g., Incineration)

Receive & File
Certificate of Destruction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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